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Compound of Interest

Compound Name: 2-Bromoethanesulfonic acid

Cat. No.: B1197033

For researchers and scientists engaged in drug development and other advanced scientific
fields, the meticulous management and disposal of chemical reagents are paramount to
ensuring a safe and compliant laboratory environment. This guide provides a comprehensive,
step-by-step procedure for the proper disposal of 2-Bromoethanesulfonic acid, addressing
immediate safety protocols, operational logistics, and waste management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to recognize the potential hazards
associated with 2-Bromoethanesulfonic acid and to employ appropriate personal protective
equipment (PPE). The substance is known to cause skin and eye irritation and may lead to
respiratory irritation.[1][2]

Hazard Assessment:

o Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory tract
irritation.[1][2] Ingestion may lead to gastrointestinal irritation.[1]

« Chemical Incompatibilities: Avoid contact with strong oxidizing agents and strong alkalis.[3]
Hazardous decomposition products upon combustion can include carbon monoxide, oxides
of sulfur, and hydrogen bromide.[1]

Personal Protective Equipment (PPE): Always wear the following PPE when handling 2-
Bromoethanesulfonic acid:
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» Eye Protection: Safety goggles or a face shield that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

» Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[2][4]

» Body Protection: A laboratory coat or other appropriate protective clothing to prevent skin
exposure.[1][2]

o Respiratory Protection: Work should be conducted in a well-ventilated area. If dust is
generated or exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[1][2]

Spill Cleanup Protocol

In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and
contamination.

For Solid Spills:

Ventilate: Ensure the area is well-ventilated.

Avoid Dust Generation: Gently cover the spill to avoid creating dust.[1][5]

Collect: Carefully sweep or vacuum the material and place it into a designated, leak-proof
hazardous waste container.[1][6]

Decontaminate: Wipe the spill area with a damp cloth, and dispose of the cloth as hazardous
waste. Subsequently, wash the area with soap and water.[6]

Proper Disposal Procedures

The proper disposal of 2-Bromoethanesulfonic acid requires careful segregation and
coordination with your institution's Environmental Health and Safety (EHS) department. Do not
dispose of 2-Bromoethanesulfonic acid down the drain.

Step 1: Waste Segregation
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» Solid Waste: Collect contaminated solid waste, such as pipette tips, tubes, and weighing
paper, in a designated, leak-proof container clearly labeled for 2-Bromoethanesulfonic acid
waste.

e Liquid Waste: Collect unused or waste solutions of 2-Bromoethanesulfonic acid in a
separate, compatible, and clearly labeled hazardous waste container. Do not mix with other
chemical waste streams unless explicitly permitted by your institution's EHS guidelines.[6]

Step 2: Waste Container Management

o Labeling: All waste containers must be clearly labeled with the full chemical name, "2-
Bromoethanesulfonic acid," and appropriate hazard warnings (e.g., "Irritant™).

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1] Keep containers tightly closed.[1]

Step 3: Arranging for Disposal

o Contact your institution's EHS department to arrange for a hazardous waste pickup. Follow
your institution's specific procedures for requesting disposal.

» Alternatively, the waste may be offered to a licensed disposal company.[4] One disposal
method involves dissolving the material in a combustible solvent and burning it in a chemical
scrubber.[4]

Quantitative Data Summary

Parameter Value Reference
pH (of solution) 3.5 [1112]
Melting Point 282 - 286 °C /539.6 - 546.8 °F [2]

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety practices and
information derived from Safety Data Sheets. No experimental protocols are cited.
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Caption: Disposal workflow for 2-Bromoethanesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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